![molecular formula C15H14F3N3O2 B2450392 N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)furan-2-carboxamide CAS No. 1396849-37-8](/img/structure/B2450392.png)
N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-(4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl)ethyl)furan-2-carboxamide” is a pyrimidinamine derivative . Pyrimidinamine derivatives are considered promising agricultural compounds due to their outstanding activity and unique mode of action . They act as mitochondrial complex I electron transport inhibitors (MET I) .
Synthesis Analysis
Pyrimidinamine derivatives were designed and synthesized using pyrimidifen as a template according to the bioisosterism . The optimal structure of the pyridine group was 5-CF3; the optimal structure of the pyrimidine group was 2-CH3-5-Cl-6-CHF2 . The spatial configuration of the carbon atoms connected to R3 plays an important role—when the carbon atom is in S configuration, the fungicidal activity of the compound is the best .Scientific Research Applications
Amplifiers of Phleomycin
Research on related chemical structures, such as pyridinylpyrimidines, has demonstrated potential as amplifiers of phleomycin against bacterial strains like Escherichia coli. The study by Brown and Cowden (1982) explored the condensation reactions yielding derivatives with varying substituents, including furan-2'-yl, showcasing the role these compounds may play in enhancing antibiotic efficacy Brown & Cowden, 1982.
Antimicrobial Activity
Ravindra et al. (2003) synthesized a series of compounds, including N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide, demonstrating significant antibacterial and antimycobacterial activity. These compounds underline the broader spectrum of applications in combating various microbial strains Ravindra V. Chambhare, B. Khadse, Anil S. Bobde, & R. Bahekar, 2003.
Anticancer Properties
A series of novel triazole functionalized pyrido[3',2':4,5]furo[3,2-d] pyrimidin-4(3H)-one derivatives, prepared from ethyl furo[2,3-b]pyridine-2-carboxylate, exhibited promising anticancer activity against several cancer cell lines, including HeLa, COLO205, HepG2, and MCF7. This research by Vadla and Betala (2020) highlights the potential therapeutic applications of such compounds in oncology Vadla & Betala, 2020.
Gene Expression Inhibition
Compounds related to the chemical structure of interest have been studied for their ability to inhibit transcription mediated by NF-kappaB and AP-1 transcription factors, which are crucial in inflammatory responses and cancer. Palanki et al. (2000) conducted structure-activity relationship studies to improve oral bioavailability and discovered modifications that retain or enhance inhibitory activity Palanki et al., 2000.
Mechanism of Action
properties
IUPAC Name |
N-[2-[4-cyclopropyl-6-(trifluoromethyl)pyrimidin-2-yl]ethyl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F3N3O2/c16-15(17,18)12-8-10(9-3-4-9)20-13(21-12)5-6-19-14(22)11-2-1-7-23-11/h1-2,7-9H,3-6H2,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FURKXNGFZUXPKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NC(=N2)CCNC(=O)C3=CC=CO3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.